Cas no 537680-88-9 (methyl 4-({(1,1-dioxo-1lambda6-thiolan-3-yl)carbamothioylsulfanyl}methyl)benzoate)

• Product Name: methyl 4-({(1,1-dioxo-1lambda6-thiolan-3-yl)carbamothioylsulfanyl}methyl)benzoate
• CAS No: 537680-88-9
• MF: C₁₄H₁₇NO₄S₃
• MW: 359.484080076218
• CID: 5976730
• PubChem ID: 4344877
• Update Time: 2025-07-22

methyl 4-({(1,1-dioxo-1lambda6-thiolan-3-yl)carbamothioylsulfanyl}methyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({(1,1-dioxo-1lambda6-thiolan-3-yl)carbamothioylsulfanyl}methyl)benzoate
• methyl 4-((((1,1-dioxidotetrahydrothiophen-3-yl)carbamothioyl)thio)methyl)benzoate
• methyl 4-[({[(1,1-dioxidotetrahydro-3-thienyl)amino]carbothioyl}sulfanyl)methyl]benzoate
• Benzoic acid, 4-[[[[(tetrahydro-1,1-dioxido-3-thienyl)amino]thioxomethyl]thio]methyl]-, methyl ester
• methyl 4-({[(1,1-dioxo-1lambda6-thiolan-3-yl)carbamothioyl]sulfanyl}methyl)benzoate
• methyl 4-[(1,1-dioxothiolan-3-yl)carbamothioylsulfanylmethyl]benzoate
• methyl 4-({[(1,1-dioxothiolan-3-yl)amino]thioxomethylthio}methyl)benzoate
• AKOS016300298
• AB00685774-01
• F1230-0009
• Oprea1_263065
• Oprea1_344893
• AS-871/41418463
• 537680-88-9
• AKOS002229260

• Inchi： 1S/C14H17NO4S3/c1-19-13(16)11-4-2-10(3-5-11)8-21-14(20)15-12-6-7-22(17,18)9-12/h2-5,12H,6-9H2,1H3,(H,15,20)
• InChI Key： AISGUKMKDYJASN-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(CSC(NC2CCS(=O)(=O)C2)=S)C=C1

Computed Properties

• Exact Mass: 359.03197154g/mol
• Monoisotopic Mass: 359.03197154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 138Ų

Additional information on methyl 4-({(1,1-dioxo-1lambda6-thiolan-3-yl)carbamothioylsulfanyl}methyl)benzoate

Methyl 4-({(1,1-dioxo-1lambda6-thiolan-3-yl)carbamothioylsulfanyl}methyl)benzoate (CAS No. 537680-88-9): A Comprehensive Overview

Methyl 4-({(1,1-dioxo-1lambda6-thiolan-3-yl)carbamothioylsulfanyl}methyl)benzoate, identified by its CAS number 537680-88-9, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by their intricate sulfur-containing heterocyclic structures, which have been extensively studied for their potential biological activities and mechanistic insights.

The molecular structure of methyl 4-({(1,1-dioxo-1lambda6-thiolan-3-yl)carbamothioylsulfanyl}methyl)benzoate is highly functionalized, featuring a benzoate moiety linked to a thiolan ring system. The presence of multiple sulfur atoms in the molecule suggests a high degree of reactivity, making it a valuable scaffold for the development of novel therapeutic agents. Specifically, the carbamothioylsulfanyl group appended to the thiolan ring introduces additional sites for chemical modification, enabling the synthesis of derivatives with tailored biological properties.

In recent years, there has been a surge in research focused on sulfur-containing heterocycles due to their demonstrated efficacy in various pharmacological applications. For instance, thiolan derivatives have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The compound methyl 4-({(1,1-dioxo-1lambda6-thiolan-3-yl)carbamothioylsulfanyl}methyl)benzoate represents a promising candidate for further exploration in this context. Its unique structural features make it an attractive starting point for designing molecules that can interact with biological targets in novel ways.

The synthesis of methyl 4-({(1,1-dioxo-1lambda6-thiolan-3-yl)carbamothioylsulfanyl}methyl)benzoate involves multiple steps that require careful optimization to ensure high yield and purity. The key steps typically include the formation of the thiolan ring through cyclization reactions, followed by functionalization at the carbamothioyl position. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance the efficiency of these processes. The use of palladium or copper catalysts has been particularly effective in facilitating the formation of carbon-sulfur bonds, which are crucial for the stability and reactivity of the final product.

The biological activity of methyl 4-({(1,1-dioxo-1lambda6-thiolan-3-yl)carbamothioylsulfanyl}methyl)benzoate has been preliminarily investigated in several in vitro assays. These studies have revealed potential interactions with enzymes and receptors involved in inflammatory pathways. For example, preliminary data suggest that this compound may inhibit the activity of lipoxygenase enzymes, which are key mediators of oxidative stress and inflammation. Additionally, its ability to modulate the activity of certain proteases has been observed, indicating its potential as an anti-inflammatory agent.

The pharmacokinetic properties of this compound are also under active investigation. Understanding how methyl 4-({(1,1-dioxo-1lambda6-thiolan-3-yl)carbamothioylsulfanyl}methyl)benzoate is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential and optimizing its formulation for clinical use. In vitro studies using cell-based models have provided valuable insights into its metabolic pathways and interactions with cytochrome P450 enzymes. These findings are essential for predicting drug-drug interactions and ensuring safe dosing regimens.

In conclusion, methyl 4-({(1,1-dioxo-1lambda6-thiolan-3-yl)carbamothioylsulfanyl}methyl)benzoate (CAS No. 537680-88-9) is a structurally complex and biologically intriguing compound with significant potential in pharmaceutical research. Its unique sulfur-rich scaffold and multiple functional groups make it an excellent candidate for further development as a therapeutic agent. Ongoing studies aimed at elucidating its mechanism of action and optimizing its pharmacokinetic profile will be instrumental in realizing its full therapeutic promise.